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Compound of Interest

Compound Name: 2-Methylthiophene

Cat. No.: B7883307 Get Quote

A Researcher's Guide to Selecting the Optimal 2-
Methylthiophene Supplier
For researchers, scientists, and professionals in drug development, the selection of chemical

reagents is a critical decision that balances cost, purity, and performance. This guide provides

a comprehensive comparison of 2-Methylthiophene suppliers to aid in making an informed

choice for your laboratory's needs. We present a cost-effectiveness analysis based on publicly

available data and a standardized experimental protocol to evaluate supplier-specific

performance.

Data-Driven Supplier Comparison
To facilitate a clear comparison, the following table summarizes the offerings for 2-
Methylthiophene from various suppliers. Pricing is subject to change and may vary based on

institutional agreements and bulk orders. The "Cost per Gram" metric is calculated to provide a

standardized measure for cost-effectiveness.
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Supplier Brand Purity
Package
Size

Price (USD)
Cost per
Gram (USD)

Thermo

Fisher

Scientific

Thermo

Scientific

Chemicals

(formerly

Acros

Organics)

≥97.5% (GC) 25 g $52.25 $2.09

Thermo

Fisher

Scientific

Thermo

Scientific

Chemicals

98% 500 g $385.65 $0.77

MilliporeSigm

a

Sigma-

Aldrich
98% 25 g $49.10 $1.96

MilliporeSigm

a

Sigma-

Aldrich
98% 100 g $101.25 $1.01

National

Analytical

Corporation

- 95%
1 kg (Min.

Order)

~$1.20

(converted

from INR)

~$0.0012

Various - 99% Varies Varies Varies

Note: Prices are based on listed values as of late 2025 and are for illustrative purposes.[1][2][3]

[4] Purity from some suppliers on trade platforms like Tradeindia and ChemicalBook may

require independent verification.

Evaluating Performance: A Standardized
Experimental Protocol
To objectively assess the performance of 2-Methylthiophene from different suppliers, a

standardized experimental protocol is essential. The following outlines a common synthetic

application—the Friedel-Crafts acylation of 2-Methylthiophene—which is sensitive to

impurities that may be present in the starting material.
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Objective: To evaluate the yield and purity of 2-acetyl-5-methylthiophene synthesized using 2-
Methylthiophene from three different suppliers (Supplier A, Supplier B, and Supplier C).

Materials:

2-Methylthiophene (from Supplier A, B, and C)

Acetic anhydride

Anhydrous tin(IV) chloride (SnCl4)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware and purification apparatus (e.g., separatory funnel, rotary

evaporator, column chromatography setup)

Analytical instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectrometer

Procedure:

Reaction Setup: For each supplier's 2-Methylthiophene, set up a separate oven-dried,

round-bottom flask under a nitrogen atmosphere.

Reagent Addition: To each flask containing 10 mmol of 2-Methylthiophene dissolved in 20

mL of anhydrous DCM, add 1.1 equivalents of acetic anhydride.

Initiation: Cool the mixtures to 0°C in an ice bath and slowly add 1.2 equivalents of

anhydrous SnCl4 to each flask.

Reaction Monitoring: Allow the reactions to stir at 0°C for 1 hour and then at room

temperature for 2 hours. Monitor the progress of each reaction by thin-layer chromatography

(TLC).
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Workup: Quench each reaction by carefully adding saturated sodium bicarbonate solution.

Separate the organic layer and extract the aqueous layer with DCM. Combine the organic

extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Purification: Concentrate the crude product under reduced pressure. Purify the residue by

column chromatography on silica gel.

Analysis: Determine the yield of the purified 2-acetyl-5-methylthiophene for each supplier's

starting material. Characterize the product and assess its purity using GC-MS and ¹H NMR

spectroscopy.

The following diagram illustrates the experimental workflow for this comparative study.
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Caption: Experimental workflow for comparing 2-Methylthiophene suppliers.
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Logical Framework for Cost-Effectiveness Analysis
The ultimate decision of which supplier to choose depends on a logical evaluation of cost and

performance data. The following diagram outlines the key considerations in this decision-

making process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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